1-Chloro-2-fluoro-5-iodo-4-methoxybenzene

• Molecular Formula: C7H5ClFIO
• Molecular Weight: 286.47 g/mol
• IUPAC Name: 1-chloro-2-fluoro-5-iodo-4-methoxybenzene
• InChI: InChI=1S/C7H5ClFIO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,1H3
• InChI Key: OSEJVHCCYKNRMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1I)Cl)F

Description

1-Chloro-2-fluoro-5-iodo-4-methoxybenzene (CAS synonyms: 1-chloro-5-fluoro-4-iodo-2-methoxybenzene, 2-chloro-4-fluoro-5-iodoanisole) is a halogenated aromatic compound with a benzene ring substituted at positions 1 (chloro), 2 (fluoro), 4 (methoxy), and 5 (iodo). Its molecular formula is C₇H₅ClFIO, and its molecular weight is 286.46 g/mol . The compound is primarily used in laboratory settings for synthetic chemistry applications, such as intermediates in pharmaceutical or agrochemical research. Its structural complexity arises from the combination of electron-withdrawing (Cl, F, I) and electron-donating (methoxy) groups, which influence its reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-2-fluoro-5-iodo-4-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method includes the following steps:

Nitration: Introduction of a nitro group to the benzene ring.

Reduction: Conversion of the nitro group to an amine.

Halogenation: Introduction of halogen atoms (chlorine, fluorine, iodine) to the benzene ring through halogenation reactions

Industrial Production Methods: Industrial production of this compound may involve large-scale electrophilic aromatic substitution reactions, utilizing catalysts and optimized reaction conditions to ensure high yield and purity. Specific details on industrial methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-2-fluoro-5-iodo-4-methoxybenzene undergoes various types of chemical reactions, including:

Substitution Reactions: Electrophilic and nucleophilic aromatic substitution reactions.

Oxidation and Reduction: Reactions involving the gain or loss of electrons.

Coupling Reactions: Formation of carbon-carbon bonds through coupling reactions.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents such as halogens (Cl₂, Br₂), nitrating agents (HNO₃, H₂SO₄), and sulfonating agents (SO₃, H₂SO₄).

Nucleophilic Substitution: Reagents such as hydroxide ions (OH⁻), alkoxide ions (RO⁻), and amines (NH₂R).

Oxidation: Reagents such as potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reagents such as hydrogen gas (H₂) with catalysts (Pd/C) and sodium borohydride (NaBH₄).

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, halogenation reactions may yield di- or tri-substituted benzene derivatives .

Scientific Research Applications

1-Chloro-2-fluoro-5-iodo-4-methoxybenzene has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the development of biologically active compounds.

Medicine: Exploration of its potential as a pharmaceutical intermediate.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Chloro-2-fluoro-5-iodo-4-methoxybenzene involves its interaction with molecular targets through electrophilic and nucleophilic substitution reactions. The compound’s substituents influence its reactivity and the pathways involved in these reactions. For example, the presence of electron-withdrawing groups (chlorine, fluorine, iodine) can activate the benzene ring towards nucleophilic attack .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
1-Chloro-2-fluoro-5-iodo-4-methoxybenzene	Cl (1), F (2), I (5), OCH₃ (4)	C₇H₅ClFIO	286.46	Reference compound
1,3-Difluoro-5-iodo-2-methoxybenzene	F (1,3), I (5), OCH₃ (2)	C₇H₅F₂IO	270.02	Replaces Cl with F at position 1
4-Chloro-1-fluoro-2-methoxybenzene	Cl (4), F (1), OCH₃ (2)	C₇H₆ClFO	160.57	Lacks iodine; substituent positions differ
1-Chloro-5-fluoro-2-iodo-3-methylbenzene	Cl (1), F (5), I (2), CH₃ (3)	C₇H₅ClFI	253.47	Replaces methoxy with methyl at position 3
2-Chloro-1-fluoro-4-methoxybenzene	Cl (2), F (1), OCH₃ (4)	C₇H₆ClFO	160.57	Positional isomer of Cl and F

Key Structural and Functional Differences

Halogen Substitution Patterns :

• The target compound uniquely combines chlorine, fluorine, and iodine on the benzene ring. In contrast, analogs like 4-Chloro-1-fluoro-2-methoxybenzene (CAS 1092349-89-7) lack iodine, reducing molecular weight and polarizability .
• 1,3-Difluoro-5-iodo-2-methoxybenzene (ASD2600) replaces chlorine with a second fluorine at position 1, which lowers molecular weight (270.02 vs. 286.46 g/mol) and alters electronic effects .

Methoxy vs. Methyl Groups: 1-Chloro-5-fluoro-2-iodo-3-methylbenzene (CAS 1242339-79-2) substitutes the methoxy group at position 4 with a methyl group.

Positional Isomerism :

• 2-Chloro-1-fluoro-4-methoxybenzene (CAS 501-29-1) is a positional isomer of the target, with chlorine and fluorine swapped at positions 1 and 2. Such isomerism can dramatically affect reactivity in substitution reactions .